Cas no 1260670-14-1 (2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine)

• Product Name: 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine
• CAS No: 1260670-14-1
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 2854712
• Update Time: 2025-07-02

2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5,6,7,8-TETRAHYDROPYRIDO[3,4-B]PYRAZINE
• AB73933
• 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine

• Inchi： 1S/C7H8ClN3/c8-7-4-10-6-3-9-2-1-5(6)11-7/h4,9H,1-3H2
• InChI Key： QUBTXLXMXOYQJF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(CCNC2)=N1

Computed Properties

• Exact Mass: 169.0406750 g/mol
• Monoisotopic Mass: 169.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.61
• XLogP3: 0.2
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine

Research Brief on 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine (CAS: 1260670-14-1): Recent Advances and Applications

2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine (CAS: 1260670-14-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and neurological disorders. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature has emphasized the importance of 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine as a building block for the design of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression. The compound's chloro-substituted pyrazine ring was found to enhance binding affinity and selectivity, making it a promising candidate for further optimization. Additionally, computational docking studies revealed favorable interactions with key residues in the ATP-binding pocket of PI3K isoforms, supporting its potential as a lead compound for anticancer drug development.

In the context of neurological disorders, researchers have explored the use of 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine as a precursor for the synthesis of modulators of neurotransmitter receptors. A 2022 study in ACS Chemical Neuroscience reported its incorporation into novel ligands for dopamine and serotonin receptors, with preliminary in vitro assays showing promising activity in modulating receptor function. These findings suggest potential applications in the treatment of psychiatric and neurodegenerative conditions, although further in vivo validation is required to assess efficacy and safety.

The synthetic versatility of 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine has also been demonstrated in recent methodological advancements. A 2023 publication in Organic Letters described a streamlined, one-pot synthesis route for this compound, significantly improving yield and scalability compared to traditional multi-step procedures. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations. The study also highlighted the compound's stability under various reaction conditions, further underscoring its utility as a synthetic intermediate.

Despite these promising developments, challenges remain in the optimization of 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine-derived compounds for clinical applications. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts in this direction have employed advanced techniques such as cryo-EM and fragment-based drug design to elucidate the molecular interactions of derivatives, paving the way for more targeted modifications.

In conclusion, 2-Chloro-5,6,7,8-tetrahydropyrido[3,4-B]pyrazine (CAS: 1260670-14-1) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its role in the development of kinase inhibitors and neurotransmitter modulators highlights its therapeutic potential, while recent synthetic advancements have improved its accessibility for research and development. Future studies should focus on addressing the pharmacological challenges associated with its derivatives to facilitate their translation into clinically viable therapeutics. The continued exploration of this compound and its analogs is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.